
2-Amino-2-methyl-1-propanol basic properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-2-methyl-1-propanol

Cat. No.: B013486 Get Quote

An In-depth Technical Guide to the Basic Properties of 2-Amino-2-methyl-1-propanol

Introduction
2-Amino-2-methyl-1-propanol (AMP) is a versatile organic compound possessing both a

primary amine and a primary alcohol functional group. Its structure, specifically as a sterically

hindered primary amine, is key to its utility in a wide range of applications.[1] For researchers,

scientists, and drug development professionals, AMP is primarily recognized for its role as a

high-performance buffering agent in biochemical assays, an intermediate in pharmaceutical

synthesis, and a pH adjuster in cosmetic and personal care formulations.[1][2] This guide

provides a comprehensive overview of its core physicochemical properties, experimental

protocols for its characterization and use, and logical workflows relevant to a laboratory setting.

Physicochemical Properties
The fundamental properties of 2-Amino-2-methyl-1-propanol are summarized below. The

compound appears as a clear, colorless liquid or a low-melting solid, as its melting point is near

room temperature.[3][4][5]
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Property Value Reference

IUPAC Name 2-amino-2-methylpropan-1-ol [3]

CAS Number 124-68-5 [3]

Molecular Formula C₄H₁₁NO [3][6]

Molecular Weight 89.14 g/mol [6][7]

Appearance Crystals or colorless liquid [3]

Melting Point 24-28 °C (75-82 °F) [4][5][6][8]

Boiling Point 165 °C (329 °F) at 760 mmHg [4][5][6][8]

Density 0.934 g/mL at 25 °C [4][5][6][8]

pKa (at 25 °C) 9.69 - 9.7 [2][4]

Useful Buffer Range pH 9.0 - 10.5 [4][6]

Refractive Index n20/D 1.4455 [4][8]

Flash Point ~82 °C (~180 °F) [6]

Vapor Pressure <1 mmHg at 25 °C [4]

Solubility Profile
The presence of both polar hydroxyl and amino groups allows AMP to be soluble in water and

other polar solvents.[2] Some sources describe it as insoluble in water, which may refer to its

miscibility limits or specific experimental conditions, but it is sufficiently soluble for the

preparation of aqueous buffer solutions.[2][3][7][8]
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Solvent Solubility Rationale / Notes

Water
Soluble.[2] H₂O: 0.5 M at 20

°C, clear, colorless.[4]

The hydroxyl and amino

groups form hydrogen bonds

with water.

Alcohols (Methanol, Ethanol) Soluble

"Like dissolves like" principle;

both solute and solvent are

polar and can hydrogen bond.

[9]

Polar Aprotic (Acetone,

Acetonitrile)
Soluble

The polarity of the solvent

interacts with the polar

functional groups of AMP.[9]

Non-Polar (Hexane, Toluene) Low to Insoluble

The non-polar nature of the

solvent does not favorably

interact with the polar

functional groups of AMP.[9]

Core Applications in Research and Development
AMP's primary utility for the target audience stems from its function as a buffer and a synthetic

intermediate.

Buffering Agent: With a pKa of approximately 9.7, AMP is an excellent buffer for maintaining

alkaline conditions.[2][6] It is frequently used in enzyme assays, particularly for enzymes with

high optimal pH, such as alkaline phosphatase.[2][5][10] For alkaline phosphatase, AMP also

serves as a phosphate acceptor.[10] High buffer concentrations, even up to 1 M, do not

inhibit the enzyme and are recommended to prevent pH shifts due to CO₂ absorption from

the air.[2][10]

Chemical Synthesis: As a bifunctional molecule, AMP is a precursor in various organic

syntheses. It can react with acyl chlorides to form oxazolines and is also a precursor to 2,2-

dimethylaziridine.[2] This makes it a valuable building block in the synthesis of more complex

molecules for drug discovery.
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CO₂ Capture: While more industrial in nature, it is relevant for researchers in green

chemistry and environmental science. AMP is considered a promising agent for post-

combustion CO₂ capture due to its high absorption capacity and resistance to degradation.

[1]

Experimental Protocols
Protocol for pKa Determination by Potentiometric
Titration
Potentiometric titration is a high-precision technique for determining the pKa of a substance by

monitoring pH changes during the gradual addition of a titrant.[11][12]

Objective: To determine the acid dissociation constant (pKa) of 2-Amino-2-methyl-1-propanol.

Materials:

2-Amino-2-methyl-1-propanol (AMP)

Standardized 0.1 M Hydrochloric Acid (HCl) solution

Standardized 0.1 M Sodium Hydroxide (NaOH) solution

0.15 M Potassium Chloride (KCl) solution (for maintaining ionic strength)

Deionized, CO₂-free water

Calibrated pH meter with a combination glass electrode

Magnetic stirrer and stir bar

Buret (Class A, 25 or 50 mL)

Beaker (100 mL)

Methodology:
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Preparation of Analyte Solution: Accurately weigh a sample of AMP to prepare a solution of

known concentration (e.g., 20 mL of a 1 mM solution) in a beaker.[11]

Ionic Strength Adjustment: Add 0.15 M KCl solution to maintain a constant ionic strength

throughout the titration.[11][13]

Initial pH Adjustment: Using 0.1 M HCl, adjust the pH of the AMP solution to be fully

protonated (e.g., pH 1.8-2.0).[11]

Inert Atmosphere: Purge the solution with nitrogen gas to displace dissolved CO₂, which can

interfere with pH measurements in alkaline solutions.[11][13]

Titration: Place the beaker on a magnetic stirrer and immerse the pH electrode. Begin

titrating the solution by adding the 0.1 M NaOH solution in small, precise increments (e.g.,

0.1-0.2 mL).[11]

Data Recording: After each increment, allow the pH reading to stabilize and record the pH

and the total volume of titrant added. Continue the titration until the pH reaches

approximately 12.[11]

Data Analysis:

Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to

generate a titration curve.

The equivalence point is the point of steepest inflection on the curve.

The pKa is the pH at the half-equivalence point, where half of the AMP has been

neutralized. This corresponds to the flattest region (buffer region) of the curve.

Replication: Perform the titration a minimum of three times to ensure reproducibility and

calculate the average pKa value.[11]

Protocol for Preparation of an AMP Buffer Solution
Objective: To prepare a 1 L, 0.9 M AMP buffer at pH 10.3 for use in an alkaline phosphatase

assay.
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Materials:

2-Amino-2-methyl-1-propanol (AMP) (M.W. 89.14 g/mol )

1 M Hydrochloric Acid (HCl) solution

Deionized water

Calibrated pH meter

1 L volumetric flask

Magnetic stirrer and stir bar

Methodology:

Liquefy AMP: AMP has a melting point between 24-28°C.[4][5][6][8] If solid, gently warm the

container to approximately 35°C to liquefy it.[10] Note that liquified AMP is viscous.[10]

Weighing and Dissolving: Weigh 78 g of liquified AMP and dissolve it in approximately 500

mL of deionized water in a beaker with stirring.[10]

Initial pH Adjustment: Slowly add approximately 200 mL of 1 M HCl to the solution while

monitoring the pH.[10] The addition of acid will neutralize the amine, forming its conjugate

acid and lowering the pH into the buffering range.

Final pH Adjustment: Continue to add 1 M HCl dropwise until the pH of the solution reaches

the target of 10.3.

Final Volume Adjustment: Quantitatively transfer the buffer solution to a 1 L volumetric flask.

Rinse the beaker with deionized water and add the rinsings to the flask. Carefully add

deionized water to the calibration mark.

Storage: Stopper the flask and invert several times to ensure homogeneity. Store the buffer

at room temperature in a tightly sealed container to protect it from atmospheric CO₂. The

solution is stable for approximately one month under these conditions.[10]
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Visualizations of Logical and Experimental
Workflows
The following diagrams illustrate the chemical principle of AMP's buffering action and a typical

laboratory workflow for its use.

Buffering Equilibrium (pH ≈ 9.7)

Protonated AMP
(AMP-H⁺)

Deprotonated AMP
(AMP)

+ OH⁻

- H₂O

+ H⁺

Acid
(H⁺ Source)

Base
(OH⁻ Source)

Click to download full resolution via product page

Caption: Logical diagram of the AMP buffering mechanism.
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Start

Step 1: Weigh 78g of
liquefied AMP

Step 2: Dissolve in
500 mL Deionized Water

Step 3: Add ~200 mL
of 1 M HCl

Step 4: Fine-tune pH
to 10.3 with HCl

Step 5: Transfer to 1L flask
and dilute to mark

Buffer Ready for Use

Click to download full resolution via product page

Caption: Experimental workflow for preparing an AMP buffer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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